5-Bromo-1-methyl-1H-indazole

• IUPAC Name: 5-bromo-1-methylindazole
• InChI: InChI=1S/C8H7BrN2/c1-11-8-3-2-7(9)4-6(8)5-10-11/h2-5H,1H3
• InChI Key: RMCHMXPTUMFFBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C=N1
• Molecular Formula: C8H7BrN2
• DSSTOX Substance ID: DTXSID00626441
• Molecular Weight: 211.06 g/mol
• CAS RN: 465529-57-1

Description

5-Bromo-1-methyl-1H-indazole is an antibacterial drug with inhibitory activity against multidrug-resistant (MDR) pathogens.

Synthesis Analysis

Indazole-containing derivatives represent one of the most important heterocycles in drug molecules. Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities. There have been recent advances in various methods for the synthesis of indazole derivatives.

Molecular Structure Analysis

The molecular formula of 5-Bromo-1-methyl-1H-indazole is C8H7BrN2. It has a molecular weight of 211.06 g/mol. The InChI is 1S/C8H7BrN2/c1-11-8-3-2-7 (9)4-6 (8)5-10-11/h2-5H,1H3.

Physical And Chemical Properties Analysis

5-Bromo-1-methyl-1H-indazole has a molecular weight of 211.06 g/mol. It has a topological polar surface area of 17.8 Ų. The compound has a complexity of 151. It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 1.

Scientific Research Applications

Enzymatic Inhibition and Antioxidant Activity

5-Bromo-1-methyl-1H-indazole derivatives have shown significant α-glucosidase inhibition and antioxidant potential. Some compounds in this category demonstrated notable antigrowth effects against breast cancer cells and reduced cytotoxicity against human embryonic kidney cells (Mphahlele et al., 2020).

Antibacterial Activity

Certain indazole derivatives, including those related to 5-Bromo-1-methyl-1H-indazole, have been synthesized and shown to possess antibacterial activity. This includes compounds synthesized from bromo-1H-indazoles (Brahmeshwari et al., 2014).

Regiospecific Synthesis

A regiospecific approach to synthesize N-methyl-5-(1H-indol-2-yl)-6,7-dihydro-2H-indazole isomers, utilizing 5-bromo-1-methyl-6,7-dihydro-1H-indazole, has been reported. This method provides a pathway for the synthesis of structurally specific indazole compounds (Dandu et al., 2007).

Chemical Reactivity and Derivative Synthesis

5-Bromoindazoles are involved in various chemical reactions leading to novel derivatives. They participate in Buchwald reactions with amines, contributing to the generation of new indazole derivatives (Slade et al., 2009).

Role in Synthesizing Potential 5-HT Receptor Ligands

5-Bromo-3-iodoindazoles have been used in palladium-catalyzed Sonogashira and Suzuki cross-coupling reactions, leading to the synthesis of functionalized indoles and indazoles. These compounds have potential as 5-HT receptor ligands (Witulski et al., 2005).

Ring Transformation Studies

Studies on 3,4-dihydro-1-methyl-6-phenyl-1,4,5-benzotriazocin-2(1H)-ones revealed a transformation into 1-(methylcarbamoyl) methyl-3-phenyl-1H-indazole when kept at room temperature in chloroform solution. This transformation is important for understanding the chemical behavior of indazole compounds (Fujimura et al., 1984).

Safety And Hazards

5-Bromo-1-methyl-1H-indazole is considered hazardous. It is toxic if swallowed and causes skin and eye irritation. It may also cause respiratory irritation. It is advised to avoid dust formation, avoid breathing mist, gas or vapors, avoid contact with skin and eyes, and use personal protective equipment.

Future Directions

Indazole-containing derivatives have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities. Therefore, numerous methods have been developed to construct these heterocycles with better biological activities. This suggests that there is potential for future research and development in this area.

Synthesis routes and methods I

Procedure details

A suspension of 5-bromo-1H-indazole (200 mg, 1.02 mmol), cesium carbonate (661 mg, 2.00 mmol), and iodomethane (156 mg, 1.10 mmol) in dimethylformamide (3 mL) was stirred at room temperature for 15 h. The mixture was partitioned between 5% lithium chloride and ethyl acetate, the aqueous layer was extracted with ethyl acetate (2×), the combined organic extracts were washed with 1 N sodium hydroxide, and brine, dried over anhydrous sodium sulfate, filtered and concentrated. Column chromatography on silica (hexanes/ethyl acetate 4:1) gave 5-bromo-1-methyl-1H-indazole (150 mg, 70% yield) as an orange solid. MS (EI) for C8H7BrN2: 212 (MH+).

Synthesis routes and methods II

Procedure details

5-Bromo-1H-indazole (1r) (10 g, 51 mmol) in THF was added slowly to a cold solution of NaH (2.2 g, 60% wt in oil, 56 mmol) in THF under nitrogen. After 15 minutes, iodomethane (10.8 g, 76 mmol) was added to the dark solution at 0° C. After 2 hours, the mixture was poured into 1N HCl (30 mL) and extracted with EtOAc (2×50 mL), and the combined extracts were washed with brine (50 mL), dried over Na2SO4, filtered, and concentrated. Column chromatography (silica gel): hexane:EtOAc (10-40%) resulted in 8.2 g of final product (2r). 1H NMR (400 MHz, CDCl3) δ 7.9 (s, 1H), 7.84 (s, 1H), 7.43 (d, J=8.8 Hz, 1H), 7.24 (d, J=8.8 Hz, 1H), 4.04 (s, 3H); MS (ESI) m/z 213 (M+H)+.

Citations

The Suzuki reaction applied to the synthesis of novel pyrrolyl and thiophenyl indazoles

A Migliorini, C Oliviero, T Gasperi, MA Loreto - Molecules, 2012 - mdpi.com

… 5-Bromo-1H-indazole-3-carboxylic acid methyl ester (8) and 5-Bromo-1-methyl-1H-indazole-3-carboxylic acid methyl ester (9). Compounds 8 and 9 were obtained from 5-bromo-1H-…

Number of citations: 27 www.mdpi.com

End-to-End Automated Synthesis of C(sp3)-Enriched Drug-like Molecules via Negishi Coupling and Novel, Automated Liquid–Liquid Extraction

I Abdiaj, S Cañellas, A Dieguez… - Journal of Medicinal …, 2022 - ACS Publications

… To validate the setup, the cross-coupling between 5-bromo-1-methyl-1H-indazole and benzylzinc bromide was used as a benchmark reaction using our previously reported conditions. (…

Number of citations: 7 pubs.acs.org

Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines …

BC Bookser, MI Weinhouse, AC Burns… - The Journal of …, 2018 - ACS Publications

Alkylation of 4-methoxy-1H-pyrazolo[3,4-d]pyrimidine (1b) with iodomethane in THF using NaHMDS as base selectively provided N2-methyl product 4-methoxy-2-methyl-2H-pyrazolo[3,…

Number of citations: 16 pubs.acs.org

Discovery of a potent, highly selective, and orally bioavailable inhibitor of CDK8 through a structure-based optimisation

M Yu, Y Long, Y Yang, M Li, T Teo, B Noll… - European Journal of …, 2021 - Elsevier

CDK8 is deregulated in multiple types of human cancer and is viewed as a therapeutic target for the treatment of the disease. Accordingly, the search for small-molecule inhibitors of …

Number of citations: 4 www.sciencedirect.com

Identification of ABX-1431, a selective inhibitor of monoacylglycerol lipase and clinical candidate for treatment of neurological disorders

JS Cisar, OD Weber, JR Clapper… - Journal of medicinal …, 2018 - ACS Publications

… A round-bottom flask was charged with 5-bromo-1-methyl-1H-indazole (300 mg, 1.42 mmol) and THF (45 mL). The solution was cooled to −78 C, and an n-butyllithium solution (2.3 M in …

Number of citations: 109 pubs.acs.org

Molecular recognition of small molecules by Rho-associated kinase

LD Mishra - 2013 - search.proquest.com

Rho-associated coiled-coil containing protein kinase (or ROCK) is the first known effector of the Rho GTPase family of proteins, which are responsible for processes such as adhesion, …

Number of citations: 2 search.proquest.com